Cas no 1989671-34-2 (4-bromo-2-(4-methylphenoxy)aniline hydrochloride)

• Product Name: 4-bromo-2-(4-methylphenoxy)aniline hydrochloride
• CAS No: 1989671-34-2
• MF: C₁₃H₁₃BrClNO
• MW: 314.60542178154
• MDL: MFCD30342911
• CID: 4632963
• PubChem ID: 122164453
• Update Time: 2025-05-26

4-bromo-2-(4-methylphenoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(4-methylphenoxy)aniline hydrochloride

• MDL： MFCD30342911
• Inchi： 1S/C13H12BrNO.ClH/c1-9-2-5-11(6-3-9)16-13-8-10(14)4-7-12(13)15;/h2-8H,15H2,1H3;1H
• InChI Key： KIXQUSKQQVGDES-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1C=C(Br)C=CC=1N.Cl

Additional information on 4-bromo-2-(4-methylphenoxy)aniline hydrochloride

Introduction to 4-bromo-2-(4-methylphenoxy)aniline hydrochloride (CAS No. 1989671-34-2)

4-bromo-2-(4-methylphenoxy)aniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1989671-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aniline derivatives, characterized by its bromine substituent and phenoxy group, which contribute to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 4-bromo-2-(4-methylphenoxy)aniline hydrochloride consists of a brominated aromatic ring connected to an aniline moiety via a phenoxy bridge. The presence of the bromine atom at the 4-position of the aromatic ring introduces electrophilic characteristics, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more complex molecular architectures, which are often required in the design of novel therapeutic agents.

The 4-methylphenoxy group at the 2-position introduces steric and electronic effects that can influence the compound's interactions with biological targets. In medicinal chemistry, such structural features are carefully considered to modulate binding affinity, selectivity, and pharmacokinetic properties. The hydrochloride salt form not only improves solubility but also ensures consistent crystalline purity, which is critical for both laboratory research and industrial-scale production.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 4-bromo-2-(4-methylphenoxy)aniline hydrochloride. Molecular docking studies have suggested potential interactions with enzymes and receptors involved in inflammatory pathways, making this compound a promising candidate for further investigation in therapeutic applications. Specifically, its structural features may align with binding pockets of kinases or other signal transduction proteins, which are key targets in oncology and immunology research.

In the context of drug discovery, 4-bromo-2-(4-methylphenoxy)aniline hydrochloride has been explored as a scaffold for developing small-molecule inhibitors. The bromine atom serves as a handle for introducing further diversity through palladium-catalyzed reactions, allowing chemists to rapidly generate libraries of derivatives for high-throughput screening. Such libraries are instrumental in identifying lead compounds with optimized pharmacological profiles.

The phenoxy group has been extensively studied for its role in enhancing metabolic stability and reducing toxicity. By incorporating this moiety into a drug candidate, researchers aim to improve bioavailability while minimizing off-target effects. The combination of these structural elements—bromine for functionalization, methylphenoxy for pharmacokinetic optimization—in makes 4-bromo-2-(4-methylphenoxy)aniline hydrochloride a versatile building block in medicinal chemistry.

Current research is also focusing on green chemistry approaches to synthesize 4-bromo-2-(4-methylphenoxy)aniline hydrochloride more efficiently. Catalytic methods that minimize waste and energy consumption are being prioritized to align with sustainable practices in pharmaceutical manufacturing. These efforts not only reduce environmental impact but also lower production costs, making advanced therapies more accessible.

Another area of interest is the exploration of 4-bromo-2-(4-methylphenoxy)aniline hydrochloride's potential in combination therapies. Its ability to interact with multiple biological pathways suggests that it could be used synergistically with other agents to enhance therapeutic efficacy. Preclinical studies are underway to evaluate its role in multi-target drug regimens, particularly in oncology where combinatorial approaches have shown significant promise.

The solubility profile of the hydrochloride salt form is particularly advantageous for formulation development. Improved solubility translates to better dissolution rates in aqueous media, which is critical for oral and injectable formulations. This property ensures consistent drug delivery and enhances patient compliance, key factors in successful therapeutics.

From a synthetic chemistry perspective, 4-bromo-2-(4-methylphenoxy)aniline hydrochloride exemplifies the importance of strategic functional group placement. The bromine atom at the 4-position allows for facile introduction of aryl groups via cross-coupling reactions, while the methylphenoxy group provides steric bulk that can fine-tune binding interactions. Such structural design principles are fundamental to rational drug design and continue to guide innovation in medicinal chemistry.

In conclusion, 4-bromo-2-(4-methylphenoxy)aniline hydrochloride (CAS No. 1989671-34-2) represents a significant advancement in pharmaceutical research due to its versatile structure and potential biological applications. Its role as a key intermediate in drug development underscores the importance of specialized organic compounds in advancing modern medicine. As research progresses, this compound will likely continue to contribute to breakthroughs across multiple therapeutic areas.